Cas no 1690650-14-6 (tert-butyl 3-(bromomethyl)-3-(hexyloxy)piperidine-1-carboxylate)

• Product Name: tert-butyl 3-(bromomethyl)-3-(hexyloxy)piperidine-1-carboxylate
• CAS No: 1690650-14-6
• MF: C₁₇H₃₂BrNO₃
• MW: 378.344884872437
• CID: 5846176
• PubChem ID: 104969649
• Update Time: 2025-06-07

tert-butyl 3-(bromomethyl)-3-(hexyloxy)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(bromomethyl)-3-(hexyloxy)piperidine-1-carboxylate
• 1690650-14-6
• EN300-1135814

• Inchi： 1S/C17H32BrNO3/c1-5-6-7-8-12-21-17(13-18)10-9-11-19(14-17)15(20)22-16(2,3)4/h5-14H2,1-4H3
• InChI Key： INCZKHDVFFQLOA-UHFFFAOYSA-N
• SMILES： BrCC1(CN(C(=O)OC(C)(C)C)CCC1)OCCCCCC

Computed Properties

• Exact Mass: 377.15656g/mol
• Monoisotopic Mass: 377.15656g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 38.8Ų

Additional information on tert-butyl 3-(bromomethyl)-3-(hexyloxy)piperidine-1-carboxylate

Introduction to Tert-butyl 3-(bromomethyl)-3-(hexyloxy)piperidine-1-carboxylate (CAS No. 1690650-14-6)

Tert-butyl 3-(bromomethyl)-3-(hexyloxy)piperidine-1-carboxylate (CAS No. 1690650-14-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound, featuring a piperidine core substituted with a tert-butyl group, a bromomethyl moiety, and a hexyloxy side chain, exhibits unique structural and chemical properties that make it a valuable intermediate in the synthesis of bioactive molecules.

The bromomethyl functional group on the piperidine ring provides a reactive site for further chemical modifications, enabling the construction of complex molecular architectures. This feature is particularly useful in medicinal chemistry, where such intermediates are often employed in the development of novel therapeutic agents. The hexyloxy substituent contributes to the compound's solubility and lipophilicity, making it suitable for various applications in drug formulation and delivery systems.

In recent years, there has been growing interest in piperidine derivatives due to their broad spectrum of biological activities. Piperidine scaffolds are commonly found in small-molecule drugs, including antiviral, anticancer, and central nervous system (CNS) therapeutics. The structural motif of tert-butyl 3-(bromomethyl)-3-(hexyloxy)piperidine-1-carboxylate aligns well with this trend, offering a versatile platform for drug discovery and development.

One of the most compelling aspects of this compound is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is associated with various diseases, including cancer. By leveraging the reactivity of the bromomethyl group, researchers can introduce diverse pharmacophores into the piperidine core, leading to the development of potent kinase inhibitors. Recent studies have demonstrated that piperidine-based kinase inhibitors exhibit high selectivity and efficacy, making them promising candidates for clinical translation.

The hexyloxy substituent not only enhances solubility but also influences the metabolic stability of the compound. This balance between lipophilicity and solubility is critical for achieving optimal pharmacokinetic profiles in drug candidates. Furthermore, the presence of the tert-butyl group provides steric hindrance, which can be exploited to improve binding affinity and reduce off-target effects.

Recent advances in computational chemistry have further facilitated the design and optimization of piperidine derivatives like tert-butyl 3-(bromomethyl)-3-(hexyloxy)piperidine-1-carboxylate. Molecular modeling techniques have enabled researchers to predict binding interactions with biological targets with high accuracy, thereby accelerating the drug discovery process. These computational tools have been instrumental in identifying lead compounds that exhibit favorable pharmacological properties.

In addition to its applications in kinase inhibition, this compound has shown promise in other therapeutic areas. For instance, it has been investigated as a precursor for the synthesis of antiviral agents. The ability to modify the piperidine core through nucleophilic substitution reactions allows for the introduction of diverse functional groups that can interact with viral enzymes or receptors. Such modifications have led to the development of novel antiviral compounds with improved efficacy and reduced resistance profiles.

The synthesis of tert-butyl 3-(bromomethyl)-3-(hexyloxy)piperidine-1-carboxylate involves multi-step organic transformations that highlight its synthetic utility. The reaction sequence typically begins with the bromination of a piperidine derivative followed by nucleophilic substitution with hexanol or its equivalents. The final step involves carboxylation to introduce the carboxylate functionality at the 1-position of the piperidine ring. This synthetic route underscores the compound's versatility as an intermediate in complex molecule construction.

The growing interest in this compound is also driven by its potential applications in peptidomimetics and protein-protein interaction inhibitors. Piperidine-based peptidomimetics have emerged as powerful tools for modulating protein function by mimicking peptide sequences while avoiding their limitations, such as degradation by proteases. The structural features of tert-butyl 3-(bromomethyl)-3-(hexyloxy)piperidine-1-carboxylate make it an ideal candidate for designing such peptidomimetics.

Furthermore, recent research has explored its use in developing CNS drugs. Piperidine derivatives have been shown to cross the blood-brain barrier effectively, making them suitable for treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The ability to modify multiple positions on the piperidine ring allows for fine-tuning of pharmacokinetic and pharmacodynamic properties, which is essential for achieving therapeutic efficacy in CNS disorders.

The chemical stability and reactivity profile of tert-butyl 3-(bromomethyl)-3-(hexyloxy)piperidine-1-carboxylate make it a valuable building block for medicinal chemists. Its compatibility with various synthetic methodologies ensures that it can be integrated into diverse synthetic routes without compromising yield or purity. This flexibility is particularly important in industrial settings where large-scale production requires efficient and reproducible synthetic protocols.

In conclusion,Tert-butyl 3-(bromomethyl)-3-(hexyloxy)piperidine-1-carboxylate (CAS No. 1690650-14-6) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features enable its use as an intermediate in synthesizing bioactive molecules targeting various diseases, including cancer, viral infections, and neurological disorders. The ongoing advancements in synthetic chemistry and computational modeling continue to enhance its utility as a tool for drug discovery.